Cas no 733746-65-1 (2-Pyridinesulfonicacid, 5-methyl-)
733746-65-1 structure
Product Name:2-Pyridinesulfonicacid, 5-methyl-
CAS No:733746-65-1
MF:C6H7NO3S
MW:173.189680337906
CID:559485
PubChem ID:12110543
Update Time:2025-04-19
2-Pyridinesulfonicacid, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinesulfonicacid, 5-methyl-
- 5-Methylpyridine-2-sulfonic acid
- 2-Pyridinesulfonicacid,5-methyl
- DTXSID60477754
- AKOS006305292
- 733746-65-1
- FT-0745505
- AM101205
- SCHEMBL2633881
- 5-methyl-pyridine-2-sulfonic acid
-
- Inchi: 1S/C6H7NO3S/c1-5-2-3-6(7-4-5)11(8,9)10/h2-4H,1H3,(H,8,9,10)
- InChI Key: XYDHSCZUHCZWHJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CN=1)(=O)(=O)O
Computed Properties
- Exact Mass: 173.01500
- Monoisotopic Mass: 173.01466426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.64000
- LogP: 1.71750
2-Pyridinesulfonicacid, 5-methyl- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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